Cas no 4458-69-9 (1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester)

• Product Name: 1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester
• CAS No: 4458-69-9
• MF: C₁₁H₁₄BrNO₄
• MW: 304.137162685394
• CID: 333097
• PubChem ID: 226739
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester
• diethyl 5-bromo-3-methyl-1H-pyrrole-2,4-dicarboxylate
• 5-Brom-3-methyl-pyrrol-2,4-dicarbonsaeure-diaethylester
• 5-Brom-3-methyl-pyrrol-2,4-dicarbonsaeure-diethylester
• 5-bromo-3-methyl-pyrrole-2,4-dicarboxylic acid diethyl ester
• diethyl 5-bromo-3-methylpyrrole-2,4-dicarboxylate
• NSC-17462
• DTXSID50280572
• NSC-121775
• NSC121775
• NSC17462
• 4458-69-9

• Inchi： 1S/C11H14BrNO4/c1-4-16-10(14)7-6(3)8(13-9(7)12)11(15)17-5-2/h13H,4-5H2,1-3H3
• InChI Key： HZOLBIKWGVUBGF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C(C)=C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 303.01100
• Monoisotopic Mass: 303.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.455
• Boiling Point: 405.5°C at 760 mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.544
• PSA: 68.39000
• LogP: 2.43900